Cyp1B1-IN-1

• Molecular Formula: C19H11ClO2
• Molecular Weight: 306.7 g/mol
• InChI: InChI=1S/C19H11ClO2/c20-14-6-3-5-13(10-14)18-11-17(21)16-9-8-12-4-1-2-7-15(12)19(16)22-18/h1-11H
• InChIKey: GTBLQVSIEGDPPV-UHFFFAOYSA-N

CYP1B1-IN-1: Selective CYP1B1 Inhibitor for Cancer Research

Cyp1B1-IN-1 (Compound 9e) is an α-naphthoflavone (ANF) derivative that functions as a selective inhibitor of cytochrome P450 1B1 (CYP1B1). This compound was developed through a systematic structure-activity relationship (SAR) study of forty-one ANF derivatives and has been characterized for its inhibitory activity against CYP1B1, CYP1A1, and CYP1A2 in recombinant enzyme assays [1]. The compound carries the CAS Registry Number 842122-33-2 and is distributed by multiple commercial vendors for research use only .

Target Selective CYP1B1 inhibition for cancer pathway studies

Model fit In vitro oncology and drug metabolism research models

Property Lipophilic (LogP 5.1) for cell-based assay compatibility

• [1] Dong J, Wang Z, Cui J, Meng Q, Li S. Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. Eur J Med Chem. 2020;187:111952. View Source

Why Generic CYP1B1 Inhibitor Substitution Fails

The CYP1 enzyme family consists of three closely related isoforms (CYP1A1, CYP1A2, CYP1B1) that share overlapping substrate specificity and exhibit differential tissue distribution patterns. Broad-spectrum CYP1 inhibitors, such as the prototypical agent α-naphthoflavone (ANF), fail to discriminate between CYP1B1 and CYP1A1/CYP1A2, thereby confounding interpretation of CYP1B1-specific pharmacological effects in complex biological systems [1]. Notably, CYP1B1 is uniquely overexpressed in extrahepatic malignancies—including breast, lung, and colorectal cancers—whereas CYP1A1/1A2 are predominantly hepatic enzymes, creating a compelling rationale for isoform-selective chemical probes [2]. Furthermore, CYP1B1-mediated metabolism of 17β-estradiol to genotoxic 4-hydroxyestradiol and its role in procarcinogen activation are isoform-specific oncogenic mechanisms that broad-spectrum inhibitors cannot dissect from confounding CYP1A1/1A2-mediated detoxification pathways [3].

Isoform selectivity

CYP1B1 inhibitors vary widely in selectivity over CYP1A1/1A2; substitution may introduce off-target metabolic effects.

Mechanistic confound

Some inhibitors (e.g., hCYP1B1-IN-1) possess AhR antagonism, confounding pure catalytic inhibition studies.

Potency & solubility shift

Differences in potency and physicochemical properties can alter effective concentration windows and dose-response interpretation.

• [1] Divi RL, et al. CYP1B1 detection. Curr Protoc Toxicol. 2012;Chapter 4:Unit 4.38. View Source
• [2] Dong J, Wang Z, Cui J, Meng Q, Li S. Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. Eur J Med Chem. 2020;187:111952. View Source
• [3] Discovery of novel selective CYP1B1 inhibitors: Design, synthesis and biological evaluation. Bioorganic Chemistry. 2025;164:108838. View Source

CYP1B1-IN-1 Comparative Evidence Guide

Potency Comparison with TMS

Cyp1B1-IN-1 (Compound 9e) demonstrates CYP1B1 inhibitory potency with an IC50 value of 0.49 nM in recombinant human CYP1B1 enzyme assays using the ethoxyresorufin O-deethylation (EROD) assay system. This represents approximately a 10-fold improvement in potency compared to the lead compound α-naphthoflavone (ANF), which exhibits an IC50 of approximately 5 nM against CYP1B1 in the same assay platform [1].

Potency vs. TMS

Cross-study

CYP1B1-IN-1 IC50 0.49 nM vs. TMS 6 nM (12.2-fold)

Supports lower inhibitor concentrations in enzyme assays

Data to verify

Evidence Dimension	CYP1B1 inhibitory potency (IC50)
Target Compound Data	0.49 nM
Comparator Or Baseline	α-Naphthoflavone (ANF): approximately 5 nM
Quantified Difference	Approximately 10-fold more potent
Conditions	Recombinant human CYP1B1 enzyme; EROD assay

Why This Matters

The 10-fold potency gain over the lead compound enables use of lower working concentrations in cellular assays, potentially reducing off-target effects and improving the signal-to-noise ratio in CYP1B1-specific experiments.

• [1] Dong J, Wang Z, Cui J, Meng Q, Li S. Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. Eur J Med Chem. 2020;187:111952. View Source

Selectivity Advantage Over CYP1A2

In recombinant enzyme assays, Cyp1B1-IN-1 exhibits IC50 values of 5.2 nM against CYP1A1 and 73.6 nM against CYP1A2, yielding selectivity indices (SI) of approximately 10.6-fold over CYP1A1 and 150-fold over CYP1A2 . This selectivity profile enables discrimination of CYP1B1-mediated activity from CYP1A1- and CYP1A2-mediated background signals in complex biological matrices.

Selectivity vs. CYP1A2

Reported

CYP1B1-IN-1 >20,408-fold CYP1B1-IN-3 ~1,515-fold

Enables studies isolating CYP1B1 from CYP1A2 metabolism

Supplier-reported data

Evidence Dimension	Isoform selectivity (IC50 and selectivity index)
Target Compound Data	CYP1B1 IC50 = 0.49 nM
Comparator Or Baseline	CYP1A1 IC50 = 5.2 nM (SI = 10.6); CYP1A2 IC50 = 73.6 nM (SI = 150)
Quantified Difference	10.6-fold selectivity over CYP1A1; 150-fold selectivity over CYP1A2
Conditions	Recombinant human CYP1 enzymes; EROD assay

Why This Matters

A 150-fold selectivity window over CYP1A2 is sufficient for differential inhibition in cellular and tissue-based assays, allowing researchers to attribute observed biological effects specifically to CYP1B1 rather than to pan-CYP1 family inhibition.

Catalytic Inhibition vs. AhR Antagonism

Cross-study comparison reveals that Cyp1B1-IN-1 and TMS (2,4,3',5'-tetramethoxystilbene)—a widely used CYP1B1-selective inhibitor—exhibit divergent selectivity profiles. TMS demonstrates IC50 values of 6 nM (CYP1B1), 300 nM (CYP1A1), and 3000 nM (CYP1A2), corresponding to selectivity indices of 50-fold and 500-fold, respectively [1]. While TMS provides superior selectivity over CYP1A2 (500-fold versus 150-fold for Cyp1B1-IN-1), Cyp1B1-IN-1 offers substantially greater absolute potency (0.49 nM versus 6 nM) [2].

Mechanism Class

Class-level

CYP1B1-IN-1: catalytic inhibitor only hCYP1B1-IN-1: also AhR antagonist

Avoids AhR-mediated transcriptional confounding in CYP1B1 enzyme studies

Data to verify

Evidence Dimension	Comparative potency and selectivity versus TMS
Target Compound Data	CYP1B1 IC50 = 0.49 nM; SI-CYP1A2 = 150
Comparator Or Baseline	TMS: CYP1B1 IC50 = 6 nM; SI-CYP1A2 = 500
Quantified Difference	Cyp1B1-IN-1 is 12.2-fold more potent; TMS has 3.3-fold greater selectivity over CYP1A2
Conditions	Recombinant human CYP1 enzymes; EROD assay

Why This Matters

Procurement decisions should weigh the trade-off between absolute potency and selectivity: Cyp1B1-IN-1 is preferable when maximal target engagement at low concentrations is paramount, whereas TMS may be preferred when complete CYP1A2 exclusion is required.

• [1] Divi RL, et al. CYP1B1 detection. Curr Protoc Toxicol. 2012;Chapter 4:Unit 4.38. View Source
• [2] Dong J, Wang Z, Cui J, Meng Q, Li S. Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. Eur J Med Chem. 2020;187:111952. View Source

Potency Advantage Over DMU2105

Recent literature describes compound B14, a stilbene-derived CYP1B1 inhibitor with an IC50 of 6.05 ± 0.74 nM and selectivity indices exceeding 1600-fold and 16,000-fold over CYP1A1 and CYP1A2, respectively [1]. Compared to B14, Cyp1B1-IN-1 exhibits 12.3-fold greater potency (0.49 nM versus 6.05 nM) but substantially lower selectivity, particularly over CYP1A2 (150-fold versus >16,000-fold).

Potency vs. DMU2105

Cross-study

CYP1B1-IN-1 IC50 0.49 nM vs. DMU2105 10 nM (20.4-fold)

Supports lower working concentrations in cellular dose-response studies

Data to verify

Evidence Dimension	Potency and selectivity versus B14
Target Compound Data	IC50 = 0.49 nM; SI-CYP1A2 = 150
Comparator Or Baseline	B14: IC50 = 6.05 nM; SI-CYP1A2 > 16,000
Quantified Difference	Cyp1B1-IN-1 is 12.3-fold more potent; B14 has >100-fold greater selectivity
Conditions	Recombinant human CYP1 enzymes; EROD assay

Why This Matters

The existence of B14 highlights a critical limitation: while Cyp1B1-IN-1 provides sub-nanomolar potency, its moderate selectivity may be insufficient for applications requiring stringent CYP1A2 exclusion, a factor procurement officers should weigh against experimental requirements.

• [1] Discovery of novel selective CYP1B1 inhibitors: Design, synthesis and biological evaluation. Bioorganic Chemistry. 2025;164:108838. View Source

CYP1B1-IN-1 Applications in Drug Discovery

Tumor Microenvironment Studies

Cyp1B1-IN-1 is optimally suited for in vitro biochemical assays where sub-nanomolar potency (IC50 = 0.49 nM) enables complete target engagement at low compound concentrations, minimizing solvent (DMSO) carryover effects and reducing the likelihood of off-target interactions at higher doses [1]. This application leverages the compound's 10-fold potency advantage over the lead compound ANF [2].

Drug Metabolism and Resistance Research

With a selectivity index of approximately 10.6-fold over CYP1A1 and 150-fold over CYP1A2 [1], Cyp1B1-IN-1 can be employed in cell lines that express CYP1B1 and CYP1A1 concurrently (e.g., certain lung and breast cancer models) provided that CYP1A2 expression is negligible. The 10.6-fold window over CYP1A1 is marginal and requires careful dose-ranging to establish CYP1B1-specific effects.

Chemoresistance Target Validation

Cyp1B1-IN-1 serves as a key representative of the α-naphthoflavone chemical class in comparative studies against stilbene-based inhibitors (e.g., TMS, B14). The compound's distinct potency-selectivity trade-off (12.2-fold more potent than TMS but 3.3-fold less selective over CYP1A2) provides a valuable reference point for structure-activity relationship investigations [1].

Assay Development and Benchmarking

In experimental systems investigating CYP1B1-dependent metabolic activation of procarcinogens (e.g., DMBA, benzo[a]pyrene), Cyp1B1-IN-1 can be used at concentrations that achieve >90% CYP1B1 inhibition (<5 nM) while maintaining >50% residual CYP1A2 activity, enabling assessment of CYP1B1-specific contributions to carcinogen bioactivation [1][2].

Application

Selection Property

Validation Focus

Tumor microenvironment studies

CYP1B1 selectivity over CYP1A2

Isolate CYP1B1-mediated effects in ex vivo tumor models

Drug metabolism & resistance research

Catalytic CYP1B1 inhibition without AhR activity

Quantify CYP1B1 contribution in metabolism and resistance assays

Chemoresistance target validation

Target engagement at low inhibitor concentrations

Evaluate CYP1B1 inhibition effect on chemotherapeutic sensitivity

Assay development & benchmarking

Well-characterized inhibition profile

Reference inhibitor for CYP1B1 biochemical assay validation

• [1] Dong J, Wang Z, Cui J, Meng Q, Li S. Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. Eur J Med Chem. 2020;187:111952. View Source
• [2] Divi RL, et al. CYP1B1 detection. Curr Protoc Toxicol. 2012;Chapter 4:Unit 4.38. View Source